Cas no 2320670-96-8 (N-2-methyl-2-(thiophen-3-yl)propylfuran-2-carboxamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propylfuran-2-carboxamide
• CAS No: 2320670-96-8
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5354815
• Update Time: 2025-05-22

N-2-methyl-2-(thiophen-3-yl)propylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)furan-2-carboxamide
• N-(2-methyl-2-thiophen-3-ylpropyl)furan-2-carboxamide
• N-2-methyl-2-(thiophen-3-yl)propylfuran-2-carboxamide

• Inchi： 1S/C13H15NO2S/c1-13(2,10-5-7-17-8-10)9-14-12(15)11-4-3-6-16-11/h3-8H,9H2,1-2H3,(H,14,15)
• InChI Key： ODWWRBYWPDUWAF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• XLogP3: 3.1
• Topological Polar Surface Area: 70.5

Additional information on N-2-methyl-2-(thiophen-3-yl)propylfuran-2-carboxamide

N-2-Methyl-2-(Thiophen-3-Yl)Propylfuran-2-Carboxamide: A Comprehensive Overview

N-2-Methyl-2-(Thiophen-3-Yl)Propylfuran-2-Carboxamide, with the CAS number 2320670-96-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a furan ring substituted with a carboxamide group at the 2-position, further linked to a propyl chain that bears both a methyl group and a thiophene moiety at the 3-position. This combination of functional groups and aromatic systems contributes to its intriguing chemical properties and biological activity.

The synthesis of N-2-Methyl-2-(Thiophen-3-Yl)Propylfuran-2-Carboxamide involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving both yield and purity. These improvements are particularly important for scaling up production for potential therapeutic applications.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of various cellular pathways. For instance, research has demonstrated that N-2-Methyl derivatives can exhibit selective binding to certain protein targets, making them promising candidates for drug development. The presence of the thiophene ring further enhances the compound's electronic properties, which may contribute to its bioavailability and efficacy.

In terms of pharmacological applications, N-2-Methyl-containing compounds have shown promise in treating conditions such as inflammation and neurodegenerative diseases. The furan ring, being an electron-deficient aromatic system, can participate in various non-covalent interactions with biomolecules, further augmenting its therapeutic potential.

Moreover, the integration of thiophene into the molecular framework introduces additional versatility. Thiophene's inherent stability and ability to undergo various chemical transformations make it an attractive component in drug design. Recent research has also explored the use of thiophene-containing compounds in nanotechnology applications, such as in the development of organic electronics and sensors.

In conclusion, N-2-Methyl-Thiophen-Furan-based compounds like CAS 2320670-96-8 represent a frontier in chemical innovation. Their unique structures and versatile properties continue to inspire new research directions across multiple disciplines. As our understanding of these compounds deepens, their role in advancing medicine and technology is expected to grow significantly.